Cas no 1335-87-1 (hexachloronaphthalene)

hexachloronaphthalene Properties

Names and Identifiers

• hexachloronaphthalene
• 1,2,3,4,5,6-hexachloronaphthalene
• Halowax 1014
• Naphthalene,1,2,3,4,5,6-hexachloro
• hexachlornaftalen
• hexachloro-naphthalen
• +Expand

Computed Properties

• Exact Mass: 331.82900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 331.828766g/mol
• Heavy Atom Count: 16
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 6.76020
• PSA: 0.00000
• Refractive Index: 1.5691 (estimate)
• Boiling Point: 421°C (rough estimate)
• Melting Point: 127.75°C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.7800